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Compound of Interest

Compound Name: AC-099

Cat. No.: B12389566

This document provides essential safety and logistical information for the proper disposal of
AC-099, identified as Superior No. 99, a mildly activated rosin flux. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals while maintaining compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before handling AC-099, it is crucial to be aware of its chemical composition and potential
hazards. This product is a flammable mixture containing Isopropanol, Methanol, and Mineral
Spirits.

Personal Protective Equipment (PPE):

Eye Protection: Always wear safety glasses.

Hand Protection: NIOSH-approved protective gloves are recommended.

Respiratory Protection: Use a NIOSH-approved respirator in well-ventilated areas. An
explosion-proof local exhaust system is advised.

Protective Clothing: A rubber apron is recommended to protect against skin contact.
Fire and Explosion Hazards:

e AC-099 is flammable with a flash point of 12°C/53°F.[1]
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o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
» Use only non-sparking tools and take precautionary measures against static discharge.[1]
 In case of fire, use dry chemical, CO2, or foam extinguishers.[1]

Step-by-Step Disposal Protocol

The disposal of AC-099 must be conducted in a manner that minimizes environmental impact
and adheres to all relevant regulations.

» Container Management:

o Keep the container tightly closed when not in use.[1]

o Ground and bond the container and receiving equipment to prevent static discharge.[1]
» Waste Collection:

o Collect waste AC-099 in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless compatibility has been confirmed.
o Disposal Route:

o Dispose of the contents and container in accordance with all local, regional, national, and
international regulations.

o Do not dispose of waste into the sewer system.

Quantitative Data Summary

The following table summarizes the key quantitative data for the hazardous components of
Superior No. 99.[1]
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CAS Percentage Flash Point  Autoignitio
Component OSHA PEL

Number (%) (°C) n Temp (°C)
Isopropanol 67-63-0 90-98 400 PPM 12 399
Methanol 67-56-1 8-15 200 PPM 11 464
Mineral

o 8032-32-4 3-9 500 PPM 40-60 232-249

Spirits

Experimental Protocols Cited

The information provided is based on the Safety Data Sheet for Superior No. 99, revised on
January 1, 2016.[1] No experimental protocols were cited in the source document.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of AC-
099.
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Start: AC-099 Waste Generated

Step 1: Assess and Don Appropriate PPE
(Safety Glasses, Gloves, Respirator)

Step 2: Ensure Waste Container is
Properly Labeled and Sealed

Is the waste container full?

Continue collecting waste

Step 3: Transfer Waste to a

. . I th ntainer rel
Designated Hazardous Waste Accumulation Area Sealthe container securely

Step 4: Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Waste Disposed of by EHS

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of AC-099 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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